Cas no 1049391-40-3 (N-2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethylbenzenesulfonamide)

• Product Name: N-2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethylbenzenesulfonamide
• CAS No: 1049391-40-3
• MF: C₁₇H₂₃N₃O₃S
• MW: 349.447822809219
• CID: 6554110
• Update Time: 2025-08-04

N-2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethylbenzenesulfonamide
• N-[2-(1-methylpyrrol-2-yl)-2-morpholin-4-ylethyl]benzenesulfonamide

• Inchi： 1S/C17H23N3O3S/c1-19-9-5-8-16(19)17(20-10-12-23-13-11-20)14-18-24(21,22)15-6-3-2-4-7-15/h2-9,17-18H,10-14H2,1H3
• InChI Key： LZQUKXIPJWTABP-UHFFFAOYSA-N
• SMILES： C1(S(NCC(C2=CC=CN2C)N2CCOCC2)(=O)=O)=CC=CC=C1

Additional information on N-2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethylbenzenesulfonamide

N-2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethylbenzenesulfonamide (CAS No. 1049391-40-3): A Comprehensive Overview

N-2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethylbenzenesulfonamide (CAS No. 1049391-40-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its systematic name, is a sulfonamide derivative with a unique structural configuration that includes a morpholine and a pyrrole moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a subject of extensive research in various areas of pharmaceutical science.

The molecular structure of N-2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethylbenzenesulfonamide consists of a benzene ring substituted with a sulfonamide group, which is further modified by an ethyl chain bearing both a morpholine and a 1-methylpyrrole moiety. This intricate arrangement contributes to its high solubility and stability, key factors in its potential as a drug candidate. The morpholine ring, known for its hydrophilic nature, enhances the compound's ability to interact with biological targets, while the pyrrole moiety provides additional aromaticity and electron-donating properties.

Recent studies have highlighted the pharmacological activities of N-2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethylbenzenesulfonamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Another area of interest is the compound's potential as an antiviral agent. Preliminary studies have shown that N-2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethylbenzenesulfonamide has inhibitory effects on certain viral replication processes, particularly against RNA viruses like influenza and coronaviruses. The mechanism of action is thought to involve interference with viral entry into host cells or inhibition of viral protein synthesis. Further research is needed to elucidate the exact mechanisms and to evaluate its efficacy in clinical settings.

In addition to its anti-inflammatory and antiviral properties, N-2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethylbenzenesulfonamide has also been investigated for its potential neuroprotective effects. Studies have shown that this compound can reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are attributed to its ability to modulate intracellular signaling pathways involved in cell survival and apoptosis.

The safety profile of N-2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethylbenzenesulfonamide has been evaluated in preclinical studies, which have generally shown favorable results. Toxicity assessments have indicated low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to confirm these findings and to establish safe dosing regimens for human use.

The synthesis of N-2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-y l)ethylbenzenesulfonamide involves several steps, including the preparation of the sulfonamide intermediate, followed by the introduction of the morpholine and pyrrole moieties. Various synthetic routes have been developed to optimize yield and purity, making it feasible for large-scale production. The availability of efficient synthetic methods is crucial for advancing the compound from preclinical research to clinical development.

In conclusion, N-2-(1-methyl-H-pyrrol--yl)-(-morpholin-- yl)ethylbenzenesulfonamide (CAS No. 1049391--3) represents a promising compound with diverse therapeutic potential. Its unique chemical structure confers multiple biological activities, including anti-inflammatory, antiviral, and neuroprotective effects. Ongoing research aims to further explore its mechanisms of action and to evaluate its safety and efficacy in clinical trials. As our understanding of this compound continues to evolve, it holds great promise for addressing unmet medical needs in various disease areas.